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Compound of Interest

Compound Name: Octadecane

CAS No.: 128271-18-1

Cat. No.: B175841

Get Quote

Understanding the inherent properties of octadecane is fundamental to managing its disposal

correctly. It is not merely an inert solid; its specific hazards dictate the handling and disposal

protocols that follow.

Primary Hazards: Octadecane is classified under the Globally Harmonized System (GHS) with

the following key hazard statements:

H304: May be fatal if swallowed and enters airways.[1][2][3] This is the most severe risk

associated with octadecane. Aspiration hazard means that if the substance is ingested and

then enters the lungs (for instance, during vomiting), it can cause severe lung damage or be

fatal.[1][4] This is particularly relevant if octadecane is in a liquid (molten) state or dissolved

in a low-viscosity solvent.

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2][3]

Physicochemical Properties and Associated Risks:
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Combustibility: Octadecane is a combustible solid.[1] While it has a relatively high flash

point (>93.3°C), it can burn if exposed to an ignition source, producing irritating and

potentially toxic gases like carbon monoxide and carbon dioxide.[4][5]

Incompatibility: Saturated hydrocarbons like octadecane are incompatible with strong

oxidizing agents (e.g., nitric acid, perchlorates).[1][3][6] Contact can lead to vigorous

reactions, potentially causing fire or explosion. This is a critical consideration for waste

segregation.

This risk profile mandates that octadecane be handled as a hazardous substance, with

disposal protocols designed to mitigate aspiration, contact, and reactivity risks.

Immediate Safety & Handling Protocols
Before disposal, ensure the following controls are in place to create a self-validating system of

safety.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles. This is non-negotiable to

prevent eye irritation from dust or splashes.[2][3]

Hand Protection: Use chemically impermeable gloves, such as nitrile gloves.[1]

Protective Clothing: A standard laboratory coat should be worn. For larger quantities or

significant spill risk, consider additional protective clothing.[3]

Engineering Controls:

Ventilation: Always handle octadecane in a well-ventilated area.[1][3][4] For procedures that

could generate dust or aerosols, a chemical fume hood is required.

Step-by-Step Disposal and Decontamination
Procedures
The proper disposal route depends on whether you are dealing with unused product, a spill, or

contaminated labware.
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Protocol A: Disposal of Unused or Waste Octadecane
This protocol applies to surplus octadecane or reaction waste containing octadecane.

Waste Characterization: The first step is to determine if the chemical is classified as

hazardous waste. Given its aspiration hazard, it is best practice to manage it as such.

Chemical waste generators must comply with federal, state, and local regulations, such as

the US EPA guidelines in 40 CFR 261.3.[4][6]

Packaging:

Place the octadecane waste into a sealable, chemically compatible container. A

polyethylene or polypropylene container is suitable.[7]

Ensure the container is in good condition and will not leak.

Do not mix octadecane waste with incompatible materials, particularly strong oxidizing

agents.[1][3][6]

Labeling:

Clearly label the container with "Hazardous Waste" and the full chemical name,

"Octadecane."

Include the specific hazards (e.g., "Aspiration Hazard," "Irritant").

Follow your institution's specific labeling requirements.

Storage and Disposal:

Store the sealed container in a designated, secure satellite accumulation area.

Arrange for pickup and disposal through your institution's Environmental Health & Safety

(EHS) department. They will work with a licensed waste disposal company.[2][3] Disposal

often involves high-temperature incineration at a permitted facility.[3]

Protocol B: Spill Management and Cleanup
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Accidents happen. A prepared response is critical to mitigating risk.

For Small Spills (Solid):

Secure the Area: Ensure the area is well-ventilated and restrict access. Remove all ignition

sources.[1][5]

Don PPE: Wear the appropriate PPE as described in Section 2.

Containment: Carefully sweep or pick up the solid material, avoiding the creation of dust.[2]

[3][6]

Collection: Place the spilled material and any contaminated cleaning tools into a labeled

hazardous waste container.

Decontamination: Clean the spill area with soap and water. Collect all cleaning materials for

disposal as hazardous waste.[7]

For Molten or Large Spills:

Evacuate: Evacuate all non-essential personnel from the immediate area.[1]

Ventilate and Isolate: Increase ventilation and remove all ignition sources.[1][5]

Containment: Prevent the spill from spreading or entering drains. Dike the spill using an

inert, non-combustible absorbent material like sand, earth, or vermiculite.[1][5]

Absorption: Once the material has solidified, or if it is a liquid, cover and absorb it with the

inert material.[1][4]

Collection: Carefully scoop the absorbed material into a suitable, closed container for

disposal.[1][3] Label as hazardous waste.

Contact EHS: For large spills, notify your institution's EHS or emergency response team

immediately.

Data Summary and Visual Workflow
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For quick reference, the following table summarizes key data for octadecane disposal.

Parameter Information Source(s)

CAS Number 593-45-3 [1][6]

GHS Hazard Statements

H304: May be fatal if

swallowed and enters

airways.H315: Causes skin

irritation.H319: Causes serious

eye irritation.

[1][2][3]

Primary Disposal Route
Incineration via a licensed

hazardous waste facility.
[3]

Incompatible Materials
Strong oxidizing agents (e.g.,

nitric acid, perchlorates).
[1][3][6]

Spill Cleanup Material
Inert absorbent (sand, earth,

vermiculite).
[1][4][5]

To further clarify the decision-making process, the following workflow diagram outlines the

procedural logic for handling octadecane waste.
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Octadecane for Disposal

Is it a spill?

Unused Product or
Process Waste

No

Assess Spill Size

Yes

Step 1: Package in sealed,
compatible container.

Step 2: Label as
Hazardous Waste.

Step 4: Store in designated area.
Contact EHS for disposal.

Small Spill Protocol:
1. Wear PPE.

2. Sweep solid material.
3. Avoid creating dust.

Small

Large Spill Protocol:
1. Evacuate area.

2. Dike and contain.
3. Absorb with inert material.

Large

Step 3: Collect waste and
contaminated materials
in a labeled container.

Disposal by Licensed
Waste Vendor

Click to download full resolution via product page

Caption: Decision workflow for octadecane disposal.
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By adhering to these detailed procedures, you ensure that octadecane is managed

responsibly from acquisition through disposal, upholding the highest standards of laboratory

safety and environmental stewardship.

References
Safety Data Sheet n-Octadecane. metasci. [Link]

Safety Data Sheet: Octadecane-1,2-diol. Chemos GmbH&Co.KG. [Link]

Material Safety Data Sheet - Octadecane, 99+%. Cole-Parmer. [Link]

Octadecane | C18H38 | CID 11635. PubChem - NIH. [Link]

SAFETY DATA SHEET - Octadecane. Fisher Scientific. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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